Cas no 840-04-0 (1H-Pyrrole, 1-methyl-2,5-diphenyl-)

• Product name: 1H-Pyrrole, 1-methyl-2,5-diphenyl-
• CAS No: 840-04-0
• MF: C₁₇H₁₅N
• MW: 233.307704210281
• CID: 668088
• PubChem ID: 5091117

1H-Pyrrole, 1-methyl-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-methyl-2,5-diphenyl-
• 1-methyl-2,5-diphenylpyrrole
• 840-04-0
• DTXSID20408221
• 1-Methyl-2,5-diphenylpyrrol
• NCGC00342269-01
• AKOS005443297
• SCHEMBL822673
• AB01334865-02

• Inchi： InChI=1S/C17H15N/c1-18-16(14-8-4-2-5-9-14)12-13-17(18)15-10-6-3-7-11-15/h2-13H,1H3
• InChI Key： CNXLEHWIVPHGNP-UHFFFAOYSA-N
• SMILES： CN1C(=CC=C1C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 233.120449483g/mol
• Monoisotopic Mass: 233.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 4.9Ų